Cas no 1337353-75-9 (2-(2-chloro-3-methylphenyl)piperidine)

• Product Name: 2-(2-chloro-3-methylphenyl)piperidine
• CAS No: 1337353-75-9
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• CID: 6576630
• PubChem ID: 84677402
• Update Time: 2025-07-20

2-(2-chloro-3-methylphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-3-methylphenyl)piperidine
• EN300-1985353
• 1337353-75-9

• Inchi： 1S/C12H16ClN/c1-9-5-4-6-10(12(9)13)11-7-2-3-8-14-11/h4-6,11,14H,2-3,7-8H2,1H3
• InChI Key： LZEVQKBINIMPAE-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC=CC=1C1CCCCN1

Computed Properties

• Exact Mass: 209.0971272g/mol
• Monoisotopic Mass: 209.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Additional information on 2-(2-chloro-3-methylphenyl)piperidine

Comprehensive Overview of 2-(2-Chloro-3-methylphenyl)piperidine (CAS No. 1337353-75-9): Properties, Applications, and Research Insights

2-(2-Chloro-3-methylphenyl)piperidine (CAS No. 1337353-75-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This piperidine derivative, characterized by a chloro-methylphenyl substitution, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting neurological and metabolic pathways. The compound's molecular stability and structural versatility make it a valuable candidate for medicinal chemistry applications.

In recent years, the demand for piperidine-based compounds like 2-(2-Chloro-3-methylphenyl)piperidine has surged, driven by advancements in high-throughput screening and fragment-based drug design. A 2023 study highlighted its role in modulating enzyme inhibition, sparking discussions in academic forums about its mechanistic pathways. Users frequently search for "CAS 1337353-75-9 solubility" or "synthetic routes for 2-(2-chloro-3-methylphenyl)piperidine," reflecting the compound's technical relevance. Its lipophilicity and hydrogen-bonding capacity further enhance its appeal for central nervous system (CNS) drug development.

From an industrial perspective, 1337353-75-9 is often discussed alongside green chemistry principles, as researchers seek eco-friendly synthesis methods. Queries like "biodegradability of piperidine derivatives" or "scalable production of 2-(2-chloro-3-methylphenyl)piperidine" dominate niche search trends. The compound's crystalline form and thermal properties are also key focus areas, with patents citing its utility in cocrystal engineering for improved drug formulations. Analytical techniques such as HPLC purity analysis and X-ray diffraction are commonly employed to characterize this molecule.

Emerging applications of 2-(2-Chloro-3-methylphenyl)piperidine extend to material science, where its aromatic and heterocyclic moieties contribute to polymeric matrix modifications. Discussions on platforms like ResearchGate often link it to structure-activity relationship (SAR) studies, addressing user questions about "steric effects of chloro-methyl groups" or "piperidine ring conformation analysis." Regulatory databases classify it under non-hazardous research chemicals, though proper laboratory safety protocols remain essential during handling.

The future trajectory of CAS 1337353-75-9 research intersects with AI-driven molecular modeling, as computational tools accelerate its property prediction. Recent publications explore its metabolite profiling and potential as a scaffold for kinase inhibitors, aligning with trending searches like "drug-likeness of chloro-substituted piperidines." As sustainable synthesis gains momentum, this compound exemplifies how targeted structural modifications can unlock novel therapeutic avenues while addressing environmental impact concerns in fine chemical production.